Cas no 222552-82-1 (1H-Pyrrole-2-carboxaldehyde,5-acetyl-1-methyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,5-acetyl-1-methyl-
• CAS No: 222552-82-1
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 244375
• PubChem ID: 45083710
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde,5-acetyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,5-acetyl-1-methyl-
• 1H-Pyrrole-2-carboxaldehyde, 5-acetyl-1-methyl- (9CI)
• 222552-82-1
• 5-acetyl-1-methyl-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C8H9NO2/c1-6(11)8-4-3-7(5-10)9(8)2/h3-5H,1-2H3
• InChI Key： XQOORLNVHOOSOC-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=C(C=O)N1C

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 39.07